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Compound of Interest

Compound Name: Tert-butyl 4-bromobutanoate

Cat. No.: B008926

For Researchers, Scientists, and Drug Development Professionals

This in-depth guide provides critical safety information and handling protocols for tert-butyl 4-
bromobutanoate (CAS No. 110661-91-1), a key reagent in organic synthesis. Adherence to
these guidelines is essential for ensuring laboratory safety and maintaining experimental
integrity.

Chemical and Physical Properties

Tert-butyl 4-bromobutanoate is a colorless to pale yellow liquid.[1] A summary of its key
physical and chemical properties is presented in Table 1. This data is crucial for the design of
experiments and for understanding its behavior under various conditions.

Table 1: Physical and Chemical Properties of Tert-butyl 4-bromobutanoate
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Property Value Source
Molecular Formula CsH1sBrO:2 [1]
Molecular Weight 223.11 g/mol [2][3]
CAS Number 110661-91-1 2]

Colorless to light orange to
Appearance o [1]
yellow clear liquid

Density 1.258 g/cm3 [4]
Boiling Point 225.9 °C at 760 mmHg [4]
Flash Point 117.1°C [4]

Soluble in organic solvents like
Solubility ether and chloroform; less [1]

soluble in water.

HJEZRYIINHAIGY-
InChl Key [2]
UHFFFAOYSA-N

SMILES CC(C)(C)OC(=0)CCCBr 2]

Hazard Identification and GHS Classification

Tert-butyl 4-bromobutanoate is classified as a hazardous substance. Understanding its
specific hazards is the first step in safe handling. The GHS classification provides a universally
understood framework for these hazards.

Table 2: GHS Hazard Classification for Tert-butyl 4-bromobutanoate
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Hazard Class Category Hazard Statement

Skin Corrosion/Irritation 2 H315: Causes skin irritation.
Serious Eye Damage/Eye 5 H319: Causes serious eye
Irritation irritation.

Specific target organ toxicity, ]
] ] H335: May cause respiratory
single exposure; Respiratory 3 o
o irritation.
tract irritation

Signal Word: Warning
Hazard Pictogram:
e GHSO07 (Exclamation Mark)

Safe Handling and Experimental Protocol

Proper handling procedures are paramount to minimize exposure and prevent accidents. The
following protocol outlines the necessary steps for safely using tert-butyl 4-bromobutanoate
in a laboratory setting.

Engineering Controls

» Ventilation: Always handle this chemical in a well-ventilated area. A certified chemical fume
hood is required to prevent the generation and inhalation of vapor or mist.[5]

o Safety Equipment: Ensure that an eyewash station and a safety shower are readily
accessible and in close proximity to the workstation.[5][6]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is your primary defense against chemical exposure.

Table 3: Recommended Personal Protective Equipment
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Protection Type

Specification

Rationale

Eye/Face Protection

Wear appropriate protective
eyeglasses or chemical safety
goggles as described by
OSHA's eye and face
protection regulations in 29
CFR 1910.133 or European
Standard EN166.[6][7]

Protects against splashes that
can cause serious eye

irritation.

Hand Protection

Wear suitable protective
gloves. Inspect gloves before

use.[5]

Prevents skin contact which

can cause irritation.

Skin and Body Protection

Wear appropriate protective
clothing to prevent skin
exposure.[5] A lab coat is

mandatory.

Minimizes the risk of skin

contact.

Respiratory Protection

Not required under normal use
conditions with adequate

engineering controls.[5]

A fume hood should provide
sufficient respiratory

protection.

General Handling Protocol

o Preparation: Before handling, read and understand the Safety Data Sheet (SDS). Ensure all

necessary engineering controls and PPE are in place.

o Dispensing:

[e]

[e]

o

[¢]

e During Reaction:

Use only non-sparking tools.[5][6]
Avoid contact with skin, eyes, and clothing.

Do not breathe mist or vapors.[6][7]

Ground/bond container and receiving equipment to prevent static discharge.
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o Keep the container tightly closed when not in use.[5]

o Keep away from open flames, hot surfaces, and sources of ignition.[5][6]

e Post-Handling:
o Wash hands and face thoroughly after handling.
o Take off contaminated clothing and wash it before reuse.

» Waste Disposal: Dispose of contents and container to an approved waste disposal plant in
accordance with local, state, and federal regulations.

Storage and Incompatibility

Proper storage is crucial for maintaining the chemical's stability and preventing hazardous
reactions.

o Storage Conditions: Keep the container tightly closed in a dry, cool, and well-ventilated
place.[5] Store in a cool and shaded area, avoiding exposure to light. Some suppliers
recommend refrigerated storage (0-10°C).

» Incompatible Materials: Avoid contact with strong oxidizing agents and strong bases.[6]

First Aid and Emergency Procedures

In the event of exposure, immediate and appropriate action is critical.

Table 4: First Aid Measures
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Exposure Route Procedure

Remove the person to fresh air and keep them
Inhalation comfortable for breathing. Get medical

advice/attention if you feel unwell.

Take off all contaminated clothing immediately.
Skin Contact Wash off with plenty of water. If skin irritation

occurs, get medical advice/attention.

Rinse with plenty of water, also under the

eyelids, for at least 15 minutes. If contact lenses
Eye Contact )

are worn, remove them if easy to do. If eye

irritation persists, get medical advice/attention.

) Rinse mouth. Get medical advice/attention. Do
Ingestion . o
not induce vomiting.

Fire-Fighting Measures:

o Suitable Extinguishing Media: Use extinguishing measures that are appropriate to the local
circumstances and the surrounding environment, such as dry sand, dry chemical, or alcohol-
resistant foam.

» Protective Equipment: Firefighters should use personal protective equipment.
Accidental Release Measures:

e Personal Precautions: Evacuate personnel to safe areas. Wear suitable protective
equipment. Ensure adequate ventilation.[5]

o Containment and Cleanup: Soak up the spill with an inert absorbent material (e.g., sand,
silica gel, acid binder, universal binder, sawdust). Keep in suitable, closed containers for
disposal.[5][6]

Visualized Workflows and Hazard Relationships

To further clarify the safety protocols, the following diagrams illustrate the safe handling
workflow and the interrelation of hazards.
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Caption: Workflow for the safe handling of tert-butyl 4-bromobutanoate.
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Caption: Relationship between hazards and key precautionary measures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [A Comprehensive Technical Guide to the Safe Handling
of Tert-butyl 4-bromobutanoate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b008926#safety-precautions-and-handling-of-tert-
butyl-4-bromobutanoate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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